Cas no 1206990-49-9 (4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1206990-49-9
• MF: C₁₇H₁₃FN₂O₃S
• MW: 344.360126256943
• CID: 5398386
• Update Time: 2025-10-19

4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 4-(4-ethoxyphenyl)-6-fluoro-, 1,1-dioxide
• 4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C17H13FN2O3S/c1-2-23-14-6-4-13(5-7-14)20-11-15(10-19)24(21,22)17-8-3-12(18)9-16(17)20/h3-9,11H,2H2,1H3
• InChI Key： MVIBXRNYGZXPDU-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=C(OCC)C=C2)C=C1C#N

Computed Properties

• Exact Mass: 344.063
• Monoisotopic Mass: 344.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.1±50.0 °C(Predicted)
• pka: -7.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-ethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Introduction to Compound CAS No. 1206990-49-9: 4-(4-Ethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile

The compound CAS No. 1206990-49-9, also known as 4-(4-Ethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1λ6,4-benzothiazine-2-carbonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazines, which are known for their unique structural properties and diverse functionalities. The molecule's structure incorporates a benzothiazine ring system with substituents that include an ethoxyphenyl group, a fluorine atom, and a cyano group, making it a valuable compound for research and development in the fields of medicinal chemistry and materials science.

Recent studies have highlighted the importance of benzothiazine derivatives in drug discovery due to their ability to modulate various biological targets. The presence of the ethoxyphenyl group in this compound introduces additional electronic and steric effects, which can enhance its bioavailability and interaction with target proteins. The fluorine atom at the sixth position further contributes to the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the cyano group at position two provides a site for potential functionalization or conjugation with other molecules, opening up avenues for advanced chemical modifications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity of the final product. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical properties in biological systems.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for treating neurodegenerative diseases due to its ability to inhibit specific enzymes associated with these conditions. Furthermore, its electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. The compound's unique combination of functional groups also makes it suitable for use as a building block in supramolecular chemistry and nanotechnology.

Recent research has also explored the environmental impact of this compound. Studies have shown that under certain conditions, it undergoes biodegradation through enzymatic pathways, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, CAS No. 1206990-49-9 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its complex structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry and pharmacology.